We reported a chelating agent-assisted synthesis of Bi2WO6 nanomaterials using a facile hydrothermal method. The presence of a chelating agent (EDTA) influenced the degree of crystallinity, morphology, and surface area of Bi2WO6. The electron microscopy revealed morphological changes of Bi2WO6 from flower-like to multilayered disc-like structures after introducing EDTA. The surface area of pristine Bi2WO6 NMs is significantly increased from 31 to 50 m2. g-1. We demonstrated the catalytic properties of Bi2WO6 and EDTA-Bi2WO6 for 4-nitrophenol (4-NP), methyl orange (MO), congo red (CR), and [Fe(CN)6]3- reductions in the presence of NaBH4. It was observed that EDTA-Bi2WO6 exhibited higher catalytic activity compared to the pristine Bi2WO6 NMs. The reduction reactions followed pseudo-first-order kinetics and the rate constant values of EDTA-Bi2WO6 for 4-NP, MO, CR, and [Fe(CN)6]3- reductions were found to be 0.847, 0.584, 0.702, and 0.463 min-1, respectively. The reduction proceeds through electron transfer process over an EDTA-Bi2WO6 catalyst in the presence of NaBH4. Furthermore, EDTA-Bi2WO6 also showed ultrafast catalytic performance to dichromate (Cr2O72-) reduction, compared to pristine Bi2WO6. The EDTA-Bi2WO6 catalyst could be recycled up to five times without undergoing a significant loss in activity.

An easily available fluorinated leaning pillar[6]arene functioned as a new adsorbent material for iodine capture, which can capture not only volatile iodine in the air but also iodine dissolved in aqueous solutions. This work will enrich the field of chemical separation and environmental pollution treatment.

The synthesis process of CoP/CNF was briefly introduced. Polyacrylonitrile (PAN) nanofibers were prepared by electrospinning, and then ZIF-67 was grown in situ on the surface of the nanofibers at room temperature. The Co−N−C/CNF film was obtained by high-temperature carbonization. Finally, CoP/CNF was obtained by phosphating.

For the first time the assembly of isolated and purified MCM-41 nanoparticles into nanofibers was realized by electrospinning. Electrospinning was conducted with a dispersion of these nanoparticles and polyvinylpyrrolidone in ethanol. The nanofibers were characterized by electron microscopy, X-ray diffraction, elemental analysis, gas physisorption and infrared spectroscopy in diffuse reflectance. The variation of the spinning parameters was investigated in detail towards the influence on the nanofiber diameter. The change of the applied voltage and the flow rate show strong impacts on the nanofiber diameter. Therefore, the nanofiber diameter can be tailored by choosing suitable electrospinning parameters. The fiber mats with thin nanofibers were then additionally functionalized with sulfonic acid groups in a proof of principal study. The nanofiber morphology was maintained both after functionalization with thiol group and subsequent oxidation to sulfonic acid groups.

Copper doping of CoSe2 nanoparticles encapsulated into carbon nanotubes with enhanced electron conductance show enhanced electrochemical performance.

Development of effective and sustainable water treatment processes is the need-of-the-hour for addressing the global water crisis. Here, we report the synthesis of a plasmon-molecule coupled nanocomposite (NC) and its photosensitization properties in solution and on thin films. Our results indicate that the thin films exhibit excellent stability at different temperatures and pH conditions and that the plasmonic photoexcitations result in efficient generation of singlet oxygen. The thin film serves as a heterogeneous photocatalyst for the degradation of a variety of water pollutants and pesticides. This approach thus offers a low-cost, environmental friendly and singlet oxygen mediated photocatalytic solution for degrading organic contaminants.

For high energy density lithium batteries, the research and development of solid-state electrolytes is crucial. The inorganic-organic composite electrolytes with high mechanical strength and ionic conductivity of inorganic ceramic electrolytes, as well as high interfacial compatibility of polymer electrolytes, has become a current research hotspot. Based on a brief discussion of lithium dendrite growth and Li+ ion transport mechanisms, this article provides a comprehensive review of the nanostructure design and performance of inorganic-organic composite electrolytes in recent years, and focuses on the mechanism of homogeneous monolayer composite electrolytes and heterogeneous multilayer composite electrolytes to enhance the performance of electrolytes. In addition, the future prospect of inorganic-organic composite electrolytes is discussed, providing practical guidance for researchers in this field.

Structure diagram of Ag/ZIF-8 multilayers sensor for detecting organic dye species based on surface-enhanced Raman spectroscopy.

Se-doped graphene was prepared via supercritical fluid route using selenium dioxide and graphene oxide, and achieved a maximum specific capacitance of 581 F g−1 at 1 A g−1 in 1 M H2SO4. The full cell studies in redox electrolytes revealed an energy density of 23.3 Wh kg−1 in 0.01 M AV/1 M H2SO4 with 85% and 94% of capacitance retention and coulombic efficiency, respectively, over 50000 cycles.

Creating Defects: A defects-rich Fe−N−C catalyst, which was obtained from pyrolysis of an iron porphyrin-functionalized MOFs via a decarboxylation reaction, demonstrated superior catalytic performance for oxygen reduction reaction in Zn-air batteries to commercial Pt/C catalyst.